Cas no 861568-07-2 (2-Propanone,1-[3-(1-methylethyl)-2-oxiranyl]-)

• Product Name: 2-Propanone,1-[3-(1-methylethyl)-2-oxiranyl]-
• CAS No: 861568-07-2
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 718339
• Update Time: 2024-01-31

2-Propanone,1-[3-(1-methylethyl)-2-oxiranyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-[3-(1-methylethyl)-2-oxiranyl]-
• 2-Propanone, 1-[3-(1-methylethyl)-2-oxiranyl]-

• Inchi： 1S/C8H14O2/c1-5(2)8-7(10-8)4-6(3)9/h5,7-8H,4H2,1-3H3
• InChI Key： FBOZKUKUPNIIBP-UHFFFAOYSA-N
• SMILES： C(C1C(C(C)C)O1)C(=O)C

Computed Properties

• Exact Mass: 142.099
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.6A^2